Cas no 1171923-14-0 (2-[(Benzyl-methyl-amino)-methyl]-6-methoxy-benzoic acid methyl ester)

• Product Name: 2-[(Benzyl-methyl-amino)-methyl]-6-methoxy-benzoic acid methyl ester
• CAS No: 1171923-14-0
• Molecular Formula: C₁₈H₂₁NO₃
• Molecular Weight: 299.364245176315
• MDL: MFCD12546665
• CID: 5176880

2-[(Benzyl-methyl-amino)-methyl]-6-methoxy-benzoic acid methyl ester Properties

Names and Identifiers

• 2-[(Benzyl-methyl-amino)-methyl]-6-methoxy-benzoic acid methyl ester

• MDL： MFCD12546665
• InChIKey： LNIFGOKWVJZGDO-UHFFFAOYSA-N
• Inchi： 1S/C18H21NO3/c1-19(12-14-8-5-4-6-9-14)13-15-10-7-11-16(21-2)17(15)18(20)22-3/h4-11H,12-13H2,1-3H3
• SMILES： O(C)C1=CC=CC(=C1C(=O)OC)CN(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Heavy Atom Count: 22
• Complexity: 341
• XLogP3: 3.1
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives